Cas no 2138184-46-8 (4-(2-Chloro-6-fluorophenyl)-2-fluoro-1-nitrobenzene)

• Product Name: 4-(2-Chloro-6-fluorophenyl)-2-fluoro-1-nitrobenzene
• CAS No: 2138184-46-8
• MF: C₁₂H₆ClF₂NO₂
• MW: 269.631349086761
• CID: 6133256
• PubChem ID: 165955137
• Update Time: 2025-10-28

4-(2-Chloro-6-fluorophenyl)-2-fluoro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-842041
• 2138184-46-8
• 4-(2-chloro-6-fluorophenyl)-2-fluoro-1-nitrobenzene
• 4-(2-Chloro-6-fluorophenyl)-2-fluoro-1-nitrobenzene

• Inchi： 1S/C12H6ClF2NO2/c13-8-2-1-3-9(14)12(8)7-4-5-11(16(17)18)10(15)6-7/h1-6H
• InChI Key： XWWKGYMNMBDVNS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(C=1)F)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 269.0055125g/mol
• Monoisotopic Mass: 269.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(2-Chloro-6-fluorophenyl)-2-fluoro-1-nitrobenzene

4-(2-Chloro-6-Fluorophenyl)-2-Fluoro-1-Nitrobenzene: A Comprehensive Overview

The compound 4-(2-Chloro-6-Fluorophenyl)-2-Fluoro-1-Nitrobenzene, identified by the CAS No. 2138184-46-8, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique substitution pattern, which includes a nitro group, two fluorine atoms, and a chlorine atom attached to the benzene ring system. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further chemical transformations and studies.

Recent advancements in synthetic chemistry have highlighted the importance of 4-(2-Chloro-6-Fluorophenyl)-2-Fluoro-1-Nitrobenzene as an intermediate in the synthesis of complex heterocyclic compounds. Researchers have demonstrated that this compound can serve as a versatile building block for constructing biologically active molecules, particularly in the realm of drug discovery. Its ability to undergo various nucleophilic aromatic substitutions and cross-coupling reactions has been extensively explored, making it a cornerstone in modern medicinal chemistry.

The structural integrity of 4-(2-Chloro-6-Fluorophenyl)-2-Fluoro-1-Nitrobenzene is further enhanced by its stability under a wide range of reaction conditions. Studies have shown that the compound exhibits excellent thermal stability and resistance to oxidative degradation, which are critical factors for its use in large-scale synthetic processes. Moreover, its solubility properties have been optimized through careful design, allowing for efficient dissolution in common organic solvents used in laboratory settings.

In terms of spectroscopic analysis, 4-(2-Chloro-6-Fluorophenyl)-2-Fluoro-1-Nitrobenzene has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided detailed insights into the molecular geometry and electronic environment of the compound, further corroborating its suitability for advanced chemical synthesis.

The application of 4-(2-Chloro-6-Fluorophenyl)-2-Fluoro-1-Nitrobenzene extends beyond traditional organic synthesis. Recent studies have explored its potential in materials science, particularly in the development of novel organic semiconductors. The compound's electronic properties make it an attractive candidate for use in thin-film transistor applications, where high charge carrier mobility is essential.

In conclusion, 4-(2-Chloro-6-Fluorophenyl)-2-Fluoro-1-Nitrobenzene, with its unique combination of functional groups and favorable chemical properties, stands as a pivotal molecule in contemporary chemical research. Its versatility across multiple disciplines underscores its importance as a key intermediate in both academic and industrial settings. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge and technological innovation will undoubtedly grow.